Cas no 1190312-18-5 (3,6-Dibromo-4-azaindole)

• Product Name: 3,6-Dibromo-4-azaindole
• CAS No: 1190312-18-5
• MF: C₇H₄Br₂N₂
• MW: 275.928059577942
• MDL: MFCD12963034
• CID: 4562082
• PubChem ID: 53412462
• Update Time: 2025-10-13

3,6-Dibromo-4-azaindole Chemical and Physical Properties

Names and Identifiers

• 3,6-dibromo-1H-pyrrolo[3,2-b]pyridine
• 3,6-DIBROMO-4-AZAINDOLE
• AMY9431
• 1H-Pyrrolo[3,2-b]pyridine, 3,6-dibromo-
• 1190312-18-5
• AS-80034
• CS-0169298
• 3,6-Dibromo-4-azaindole

• MDL： MFCD12963034
• Inchi： 1S/C7H4Br2N2/c8-4-1-6-7(11-2-4)5(9)3-10-6/h1-3,10H
• InChI Key： YLJNUCADWFEQJM-UHFFFAOYSA-N
• SMILES： BrC1=CNC2C=C(C=NC=21)Br

Computed Properties

• Exact Mass: 275.87207g/mol
• Monoisotopic Mass: 273.87412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 28.7

Additional information on 3,6-Dibromo-4-azaindole

3,6-Dibromo-4-azaindole (CAS No. 1190312-18-5): An Overview of a Promising Heterocyclic Compound

3,6-Dibromo-4-azaindole (CAS No. 1190312-18-5) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3,6-dibromo-1H-pyrazolo[3,4-b]pyridine, is characterized by its unique structural features and potential biological activities. The presence of bromine atoms and the azaindole core makes it an intriguing candidate for various applications, including drug discovery and development.

The chemical structure of 3,6-Dibromo-4-azaindole consists of a pyrazolo[3,4-b]pyridine scaffold with two bromine substituents at the 3 and 6 positions. This configuration imparts specific electronic and steric properties that can influence its interactions with biological targets. The azaindole core is a well-known motif in medicinal chemistry, often found in compounds with diverse pharmacological activities such as anti-inflammatory, antiviral, and anticancer properties.

Recent studies have highlighted the potential of 3,6-Dibromo-4-azaindole in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against certain kinases involved in cancer progression. Kinases are key enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with the development and progression of various cancers. The ability of 3,6-Dibromo-4-azaindole to selectively inhibit these kinases makes it a promising lead compound for the development of novel anticancer drugs.

In addition to its anticancer properties, 3,6-Dibromo-4-azaindole has also shown potential in the treatment of neurodegenerative diseases. Research conducted by a team at the University of California demonstrated that this compound can modulate specific neurotransmitter receptors, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. The modulation of these receptors can help alleviate symptoms and slow down disease progression, making 3,6-Dibromo-4-azaindole a valuable candidate for further investigation in this area.

The synthesis of 3,6-Dibromo-4-azaindole has been extensively studied to optimize its production for large-scale applications. Various synthetic routes have been reported, including multistep processes involving palladium-catalyzed cross-coupling reactions and direct bromination methods. These synthetic strategies not only enhance the yield and purity of the final product but also provide flexibility for structural modifications to explore analogs with improved pharmacological profiles.

The physicochemical properties of 3,6-Dibromo-4-azaindole, such as solubility, stability, and bioavailability, are critical factors that influence its efficacy as a therapeutic agent. Studies have shown that this compound exhibits good solubility in organic solvents and moderate stability under physiological conditions. However, further optimization may be required to enhance its bioavailability and reduce potential side effects.

In conclusion, 3,6-Dibromo-4-azaindole (CAS No. 1190312-18-5) is a versatile heterocyclic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting cancer and neurodegenerative diseases. Ongoing research continues to uncover new applications and optimize its properties for clinical use.